N-[4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-yl]oxane-4-carboxamide

• IUPAC Name: N-[4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-yl]oxane-4-carboxamide
• InChI: InChI=1S/C15H18N2O2S2/c1-2-11-3-4-13(21-11)12-9-20-15(16-12)17-14(18)10-5-7-19-8-6-10/h3-4,9-10H,2,5-8H2,1H3,(H,16,17,18)
• InChI Key: NEGUQEFUUGEYBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2=CSC(=N2)NC(=O)C3CCOCC3
• Molecular Formula: C15H18N2O2S2
• Molecular Weight: 322.5 g/mol

Description

N-[4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-yl]oxane-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ETO and has a molecular formula of C15H15N3OS2.

Mechanism of Action

The mechanism of action of ETO is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. ETO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. ETO has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
ETO has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that ETO can inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes. In vivo studies have shown that ETO can reduce tumor growth, improve cognitive function, and enhance the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of ETO is its versatility in various fields of research. ETO can be easily synthesized and modified to suit different research needs. However, one of the limitations of ETO is its potential toxicity, which can limit its use in certain experiments. Additionally, ETO can be expensive to produce, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research on ETO. One area of interest is the development of new drugs based on the structure of ETO. Researchers are also interested in studying the potential use of ETO in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, there is ongoing research on the potential use of ETO in the development of new materials with unique properties.
Conclusion:
In conclusion, N-[4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-yl]oxane-4-carboxamide is a versatile chemical compound with potential applications in various fields of research. ETO has been extensively studied for its potential use in medicine, agriculture, and material science. While the mechanism of action of ETO is not fully understood, it has been shown to have a wide range of biochemical and physiological effects. As research on ETO continues, there is great potential for the development of new drugs and materials with unique properties.

Synthesis Methods

The synthesis of ETO involves the reaction of 5-ethylthiophene-2-carboxylic acid with thionyl chloride to form 5-ethylthiophene-2-carbonyl chloride. This intermediate is then reacted with 2-amino-4-(4-methylphenyl)thiazole to form the desired product, N-[4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-yl]oxane-4-carboxamide.

Scientific Research Applications

ETO has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, ETO has shown promising results in the treatment of cancer, inflammation, and infectious diseases. In agriculture, ETO has been studied for its ability to enhance plant growth and protect crops from pests and diseases. In material science, ETO has been studied for its potential use in the development of new materials with unique properties.